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Compound of Interest

Compound Name: BMS-911172

Cat. No.: B15602699

Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation, storage, and handling of a

stock solution of the AAK1 inhibitor, BMS-911172, using Dimethyl Sulfoxide (DMSO) as the

solvent.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of BMS-911172
relevant to the preparation of stock solutions.
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Parameter Value Citations

Molecular Weight 339.34 g/mol [1][2][3]

Solubility in DMSO

Up to 100 mg/mL (294.69 mM)

with ultrasonic assistance. A

solubility of 68 mg/mL (200.38

mM) is also reported.

[1][4][5]

Recommended Stock Conc.

10 mM - 50 mM. The final

concentration should be

selected based on

experimental requirements and

solubility limits.

Powder Storage
Store at -20°C for up to 3

years.
[1]

Stock Solution Storage

Aliquot into single-use vials to

prevent freeze-thaw cycles.

Store at -80°C for up to 1 year

or at -20°C for up to 1 month.

[1][6]

Experimental Protocol: Preparation of a 10 mM
BMS-911172 Stock Solution
This protocol details the steps to prepare a 10 mM stock solution of BMS-911172 in DMSO.

Adjust the calculations accordingly for different desired concentrations.

2.1. Materials

BMS-911172 powder (CAS: 1644248-18-9)

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber-colored microcentrifuge tubes or cryovials
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Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator bath (optional, for aiding dissolution)

2.2. Safety Precautions

Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety

glasses, and gloves.

Perform all steps in a chemical fume hood or a well-ventilated area.

DMSO is readily absorbed through the skin and can carry dissolved compounds with it;

handle with extreme care.[7]

Refer to the Safety Data Sheet (SDS) for BMS-911172 for complete safety and handling

information.

2.3. Calculation

To prepare a 10 mM stock solution, the required mass of BMS-911172 must be calculated

using its molecular weight (MW = 339.34 g/mol ).

Formula: Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x MW ( g/mol )

Example Calculation for 1 mL of 10 mM Stock Solution:

Mass (mg) = 10 mmol/L * 0.001 L * 339.34 g/mol

Mass (mg) = 0.01 mol/L * 0.001 L * 339.34 g/mol = 0.0033934 g

Mass = 3.39 mg

2.4. Step-by-Step Procedure

Equilibration: Allow the BMS-911172 powder vial to equilibrate to room temperature for 15-

20 minutes before opening to minimize moisture condensation.
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Weighing: Tare a sterile microcentrifuge tube on the analytical balance. Carefully weigh out

the calculated amount of BMS-911172 powder (e.g., 3.39 mg) and transfer it into the tared

tube.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO (e.g., 1 mL for a 10 mM solution) to the tube containing the powder. It is crucial to use

fresh, moisture-free DMSO, as absorbed moisture can reduce the compound's solubility.[1]

Dissolution: Tightly cap the tube and vortex for 2-3 minutes until the powder is completely

dissolved. A clear solution should be obtained.

Aiding Dissolution (Optional): If the compound does not dissolve completely, sonicate the

tube in a water bath for 5-10 minutes or gently warm the solution to 37°C.[8] Visually inspect

to ensure no particulates remain.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

compound, aliquot the stock solution into smaller, single-use, light-protected vials.[1]

Labeling and Final Storage: Clearly label each aliquot with the compound name,

concentration, date, and solvent. Store the aliquots at -80°C for long-term stability (up to 1

year) or at -20°C for short-term use (up to 1 month).[1]

Signaling Pathway and Workflow Visualization
The following diagrams illustrate the mechanism of action for BMS-911172 and the

experimental workflow for preparing the stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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